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Compound of Interest

Compound Name: Vesatolimod

Cat. No.: B611671

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro cytokine and immune
activation profile of Vesatolimod (formerly GS-9620), a selective agonist of Toll-like receptor 7
(TLR7). Vesatolimod is an immunomodulatory agent under investigation for its potential role in
therapies for chronic viral infections, such as Human Immunodeficiency Virus (HIV) and
Hepatitis B Virus (HBV). Its mechanism of action relies on the activation of the innate immune
system, leading to a cascade of downstream effects, including the production of key cytokines
and the activation of various immune cells.

Core Mechanism: TLR7 Signaling Pathway

Vesatolimod functions by binding to and activating TLR7, an endosomal pattern-recognition
receptor primarily expressed on plasmacytoid dendritic cells (pDCs) and B cells.[1][2] This
engagement initiates a well-defined intracellular signaling cascade. Upon activation, TLR7
recruits the adaptor protein MyD88, which in turn leads to the formation of a complex with IRAK
family kinases and the activation of TRAF6. This pathway ultimately culminates in the activation
of key transcription factors: Interferon Regulatory Factor 7 (IRF7), which drives the expression
of Type I interferons (IFN-0/B), and Nuclear Factor-kappa B (NF-kB), which controls the
transcription of numerous pro-inflammatory cytokines and chemokines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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